9-(4-chlorobenzyl)-3-ethyl-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one

• Molecular Formula: C21H20ClNO3
• Molecular Weight: 369.8 g/mol
• IUPAC Name: 9-[(4-chlorophenyl)methyl]-3-ethyl-4-methyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• InChI: InChI=1S/C21H20ClNO3/c1-3-16-13(2)17-8-9-19-18(20(17)26-21(16)24)11-23(12-25-19)10-14-4-6-15(22)7-5-14/h4-9H,3,10-12H2,1-2H3
• InChI Key: XNZFXFGGMKSCDX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C2=C(C3=C(C=C2)OCN(C3)CC4=CC=C(C=C4)Cl)OC1=O)C

Description

9-[(4-CHLOROPHENYL)METHYL]-3-ETHYL-4-METHYL-2H,8H,9H,10H-CHROMENO[8,7-E][1,3]OXAZIN-2-ONE is a complex heterocyclic compound that belongs to the class of chromeno[8,7-e][1,3]oxazine derivatives

Preparation Methods

The synthesis of 9-[(4-CHLOROPHENYL)METHYL]-3-ETHYL-4-METHYL-2H,8H,9H,10H-CHROMENO[8,7-E][1,3]OXAZIN-2-ONE can be achieved through a microwave-assisted three-component one-pot Mannich reaction. This method involves the condensation of a coumarin derivative, an amine, and formaldehyde under microwave irradiation . The reaction conditions typically include the use of a solvent such as ethanol or methanol, and the reaction is carried out at elevated temperatures to facilitate the formation of the oxazine ring.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorophenyl moiety, using reagents like sodium methoxide or potassium tert-butoxide.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce dechlorinated or demethylated products .

Scientific Research Applications

9-[(4-CHLOROPHENYL)METHYL]-3-ETHYL-4-METHYL-2H,8H,9H,10H-CHROMENO[8,7-E][1,3]OXAZIN-2-ONE has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in the study of reaction mechanisms.

Biology: The compound exhibits antifungal activity and can be used to study the inhibition of fungal growth.

Industry: The compound can be used in the development of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 9-[(4-CHLOROPHENYL)METHYL]-3-ETHYL-4-METHYL-2H,8H,9H,10H-CHROMENO[8,7-E][1,3]OXAZIN-2-ONE involves its interaction with specific molecular targets. For instance, its antifungal activity is attributed to the inhibition of key enzymes involved in fungal cell wall synthesis. The compound may also interact with other cellular pathways, leading to its diverse biological effects .

Comparison with Similar Compounds

Similar compounds include other chromeno[8,7-e][1,3]oxazine derivatives and coumarin-based molecules. Compared to these compounds, 9-[(4-CHLOROPHENYL)METHYL]-3-ETHYL-4-METHYL-2H,8H,9H,10H-CHROMENO[8,7-E][1,3]OXAZIN-2-ONE is unique due to its specific substitution pattern, which imparts distinct biological activities and chemical reactivity . Other similar compounds include:

Coumarin derivatives: Known for their anticoagulant and antifungal activities.

Oxazine derivatives: Exhibiting diverse pharmacological properties, including antimicrobial and anticancer activities.